Cas no 2034354-17-9 (4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide)

• Product Name: 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide
• CAS No: 2034354-17-9
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 5378740
• Update Time: 2025-09-23

4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidine-1-carboxamide
• 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide

• Inchi： 1S/C24H31N3O2/c28-24(25-21-10-5-2-6-11-21)26-16-13-22(14-17-26)27-15-7-12-23(27)19-29-18-20-8-3-1-4-9-20/h1-6,8-11,22-23H,7,12-19H2,(H,25,28)
• InChI Key： KWFJWJSVLVAPDU-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCC(N2CCCC2COCC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide

Comprehensive Overview of 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide (CAS No. 2034354-17-9)

4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide (CAS No. 2034354-17-9) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both pyrrolidine and piperidine moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers have focused on compounds like 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide due to their ability to interact with specific biological pathways. For instance, its carboxamide group and benzyloxy moiety are believed to enhance binding affinity to target proteins, making it a subject of interest in structure-activity relationship (SAR) studies.

The compound's CAS No. 2034354-17-9 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Questions such as "What are the potential applications of piperidine-carboxamide derivatives?" or "How does the benzyloxy group influence pharmacokinetics?" are commonly explored in forums and research publications. These inquiries highlight the growing curiosity about the compound's mechanism of action and its potential role in addressing unmet medical needs.

From a synthetic chemistry perspective, 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide exemplifies the convergence of medicinal chemistry and drug design. Its synthesis typically involves multi-step organic reactions, including amide coupling and N-alkylation, which are critical for achieving high purity and yield. The compound's molecular weight and logP value are also key parameters evaluated during preclinical development, as they influence bioavailability and metabolic stability.

In the context of drug discovery trends, this compound aligns with the shift toward fragment-based drug design and computational modeling. Researchers leverage tools like molecular docking to predict its interactions with enzymes or receptors, accelerating the identification of lead compounds. Additionally, its structural versatility allows for derivatization, enabling the exploration of analogs with improved efficacy and safety profiles.

Beyond its pharmaceutical potential, 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide is also discussed in the context of green chemistry. Efforts to optimize its synthesis using catalytic methods or solvent-free conditions reflect the industry's commitment to sustainability. Such innovations are particularly relevant given the increasing scrutiny of environmental impact in chemical manufacturing.

In summary, 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-N-phenylpiperidine-1-carboxamide (CAS No. 2034354-17-9) represents a compelling area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications and adaptability to modern drug development paradigms ensure its continued prominence in scientific literature and industrial pipelines alike.